Cas no 2228891-12-9 (5-(4-chloro-2-hydroxyphenyl)-1,3-oxazolidin-2-one)

• Product Name: 5-(4-chloro-2-hydroxyphenyl)-1,3-oxazolidin-2-one
• CAS No: 2228891-12-9
• MF: C₉H₈ClNO₃
• MW: 213.617721557617
• CID: 6583614
• PubChem ID: 165647960
• Update Time: 2025-05-24

5-(4-chloro-2-hydroxyphenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(4-chloro-2-hydroxyphenyl)-1,3-oxazolidin-2-one
• EN300-1980754
• 2228891-12-9

• Inchi： 1S/C9H8ClNO3/c10-5-1-2-6(7(12)3-5)8-4-11-9(13)14-8/h1-3,8,12H,4H2,(H,11,13)
• InChI Key： HUZBQZHEQGMTNE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)C1CNC(=O)O1

Computed Properties

• Exact Mass: 213.0192708g/mol
• Monoisotopic Mass: 213.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.6Ų

Additional information on 5-(4-chloro-2-hydroxyphenyl)-1,3-oxazolidin-2-one

5-(4-Chloro-2-Hydroxyphenyl)-1,3-Oxazolidin-2-One: A Comprehensive Overview

5-(4-Chloro-2-Hydroxyphenyl)-1,3-Oxazolidin-2-One, also known by its CAS number 2228891-12-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a substituted phenyl group with an oxazolidinone ring. The compound has garnered attention due to its potential applications in drug development and as a building block for more complex molecules.

The molecular structure of 5-(4-Chloro-2-Hydroxyphenyl)-1,3-Oxazolidin-2-One consists of a 1,3-oxazolidinone ring fused with a substituted phenyl group. The oxazolidinone ring is a five-membered heterocyclic structure containing one oxygen and one nitrogen atom. The substituents on the phenyl ring include a hydroxyl group at position 2 and a chlorine atom at position 4. These substituents play a crucial role in determining the compound's chemical reactivity and biological activity.

Recent studies have highlighted the importance of oxazolidinone derivatives in medicinal chemistry. These compounds are known for their ability to act as inhibitors of various enzymes, making them potential candidates for the development of new drugs. For instance, research has shown that certain oxazolidinone derivatives can inhibit histone deacetylases (HDACs), which are enzymes involved in epigenetic regulation. This property makes them promising leads for anti-cancer therapies.

In addition to its role in drug discovery, 5-(4-Chloro-2-Hydroxyphenyl)-1,3-Oxazolidin-2-One has also been explored for its applications in materials science. The compound's structural versatility allows it to serve as a precursor for the synthesis of advanced materials, such as polymers and coordination compounds. Its ability to form stable complexes with metal ions has led to its use in the development of novel catalysts and sensors.

The synthesis of 5-(4-Chloro-2-Hydroxyphenyl)-1,3-Oxazolidin-2-One typically involves multi-step organic reactions. One common approach is the condensation of an appropriately substituted phenol with an amino ketone derivative, followed by cyclization to form the oxazolidinone ring. This method ensures high yields and good control over the product's purity.

From an environmental perspective, understanding the fate and transport of CAS No. 2228891-12-9 is crucial for assessing its potential impact on ecosystems. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions, suggesting that it may not persist long-term in natural environments. However, further research is needed to fully characterize its environmental behavior and toxicity profile.

In conclusion, 5-(4-Chloro-2-Hydroxyphenyl)-1,3-Oxazolidin-2-One (CAS No. 2228891-12-9) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new properties and uses for this molecule, it is likely to remain a focal point in the field of organic chemistry for years to come.